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Compound of Interest

Compound Name: Triflupromazine hydrochloride

Cat. No.: B1683246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Triflupromazine hydrochloride, an antipsychotic medication. The following

sections detail its chemical identity, physical and chemical characteristics, and the experimental

protocols for their determination, presented in a format tailored for scientific and research

applications.

Chemical and Physical Identity
Triflupromazine hydrochloride is a phenothiazine derivative. Its fundamental properties are

summarized in the tables below.
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Identifier Value

Chemical Name

N,N-dimethyl-3-[2-(trifluoromethyl)-10H-

phenothiazin-10-yl]propan-1-amine

hydrochloride[1]

CAS Number 1098-60-8[1]

Molecular Formula C₁₈H₁₉F₃N₂S·HCl[2]

Molecular Weight 388.88 g/mol [2][3][4]

Chemical Structure

IUPAC Name
N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-

10-yl]propan-1-amine;hydrochloride[1]

Physicochemical Properties
The physicochemical properties of an active pharmaceutical ingredient (API) are critical for its

formulation, delivery, and pharmacokinetic profile.
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Property Value

Melting Point 174.0 to 179.0 °C[5]

Solubility

Soluble in water, ethanol, and acetone.[6]

Insoluble in ether.[6] Specific solubility values

include: ≥58 mg/mL in H₂O, ≥27.55 mg/mL in

EtOH, ≥74.5 mg/mL in DMSO, 5 mg/mL in DMF,

and 0.09 mg/mL in Ethanol:PBS (pH 7.2) (1:10).

[7][8][9]

pKa
The IUPAC Digitized pKa Dataset includes data

for Triflupromazine.[6]

LogP 5.54[6]

Appearance White to light yellow powder or crystals.

pH (2% aqueous solution) 4.1[6]

Mechanism of Action and Signaling Pathway
Triflupromazine hydrochloride primarily functions as a dopamine D1 and D2 receptor

antagonist.[3][6][10] Its antipsychotic effects are largely attributed to the blockade of D2

receptors in the mesolimbic and mesocortical pathways of the brain, which helps to alleviate

symptoms of psychosis such as hallucinations and delusions.[11] By inhibiting these receptors,

it reduces the effects of excess dopamine.[11]

The binding of Triflupromazine to the D2 receptor, a G protein-coupled receptor (GPCR),

inhibits the Gαi/o signaling pathway. This leads to a decrease in the inhibition of adenylyl

cyclase, affecting the intracellular concentration of the second messenger cyclic AMP (cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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